Cas no 2171581-39-6 (1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid)

• Product Name: 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid
• CAS No: 2171581-39-6
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5937193
• PubChem ID: 165546764
• Update Time: 2025-06-13

1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid
• 2171581-39-6
• EN300-1519271
• 1-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]azetidine-2-carboxylic acid

• Inchi： 1S/C25H26N2O5/c28-23(27-12-11-22(27)24(29)30)13-21(15-9-10-15)26-25(31)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-22H,9-14H2,(H,26,31)(H,29,30)
• InChI Key： DWJFMUGLRVNSRB-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid

Research Brief on 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid (CAS: 2171581-39-6)

The compound 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid (CAS: 2171581-39-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and azetidine moieties, serves as a critical intermediate in the synthesis of novel peptide-based therapeutics. Recent studies have highlighted its potential in modulating protein-protein interactions (PPIs) and enhancing the stability of peptide drugs, making it a valuable asset in drug discovery pipelines.

Recent research efforts have focused on optimizing the synthetic pathways for this compound to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel solid-phase peptide synthesis (SPPS) approach that significantly reduces side reactions and enhances the efficiency of incorporating this building block into complex peptide structures. The study reported a yield improvement of approximately 20% compared to traditional methods, underscoring the compound's growing importance in peptide therapeutics.

In addition to its synthetic utility, 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid has shown promising biological activity. Preliminary in vitro studies indicate that derivatives of this compound exhibit potent inhibitory effects against specific proteases involved in inflammatory pathways. This finding suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD). Further preclinical evaluations are underway to validate these findings and explore the compound's pharmacokinetic properties.

The structural features of this compound, particularly the cyclopropyl and azetidine rings, contribute to its conformational rigidity, which is advantageous for targeting challenging PPIs. A recent computational study utilized molecular dynamics simulations to elucidate the binding modes of this compound with various protein targets. The results revealed that the cyclopropyl group enhances hydrophobic interactions, while the azetidine ring facilitates hydrogen bonding, making it a versatile scaffold for drug design.

Despite these advancements, challenges remain in scaling up the production of this compound and ensuring its stability under physiological conditions. Researchers are actively exploring protective group strategies and formulation techniques to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-2-carboxylic acid (CAS: 2171581-39-6) represents a promising candidate in the development of next-generation peptide therapeutics. Its unique structural properties and biological activity underscore its potential in addressing unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential.